3-Chloropropionic acid, 2-chlorophenyl ester

• Molecular Formula: C9H8Cl2O2
• Molecular Weight: 219.06 g/mol
• IUPAC Name: (2-chlorophenyl) 3-chloropropanoate
• InChI: InChI=1S/C9H8Cl2O2/c10-6-5-9(12)13-8-4-2-1-3-7(8)11/h1-4H,5-6H2
• InChI Key: RFZORLFCHKBPIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC(=O)CCCl)Cl

Description

3-Chloropropionic acid, 2-chlorophenyl ester is a useful research compound. Its molecular formula is C9H8Cl2O2 and its molecular weight is 219.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-Chloro-propanoic acid 2-chlorophenyl ester 3-chloropropionylchloride (14 ml) was added to 2-chlorophenol (18.18 g) and the mixture was stirred and heated at 60° C. for 1 hour, at 75° C. for 1 hour and left over the weekend at ambient temperature. The compound was purified by destination in vacuo to give 19,7 g (b.p. 91-94° C. 0.08 mm Hg) of 3-chloro-propanoic acid 2-chlorophenyl ester.

Synthesis routes and methods II

Procedure details

3-chloropropionylchloride (14 ml) was added to 2-chlorophenol (18.18 g) and the mixture was stirred and heated at 60° C. for 1 hour, at 75° C. for 1 hour and left over the weekend at ambient temperature. The compound was purified by destillation in vacuo to give 19,7 g (b.p. 91-94° C. 0.08 mm Hg) of 3-chloro-propanoic acid 2-chlorophenyl ester.